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Compound of Interest

Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B185324

Disclaimer: Specific safety data sheets (SDS) for N-Phthaloyl-DL-methionine were not readily
available. The following guidance is based on the safety profiles of the structurally related
compound DL-Methionine and general best practices for handling solid, non-volatile organic
chemicals in a laboratory setting. Researchers should always conduct a thorough risk
assessment before beginning any new procedure.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with N-Phthaloyl-DL-methionine. The following
procedures are designed to ensure the safe handling, use, and disposal of this compound.

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of
defense against chemical exposure. The following table summarizes the recommended PPE
for handling N-Phthaloyl-DL-methionine, based on information for DL-Methionine.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Nitrile gloves with a minimum

thickness of 0.11 mm.

To prevent skin contact. Users
should inspect gloves before
each use and follow proper
removal techniques to avoid

contamination.[1][2]

Eye Protection

Safety glasses with side
shields or goggles, compliant
with EN 166 or OSHA 29 CFR
1910.133.

To protect eyes from dust
particles and potential
splashes.[1][3][4][5][6][7]

Skin and Body Protection

A standard laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under
normal use conditions with
adequate ventilation. If dust is
generated, a NIOSH-approved
N95 or EN 143 P1 particulate

respirator is recommended.

To prevent inhalation of

airborne particles.[1][2][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Phthaloyl-DL-methionine is crucial for maintaining a

safe laboratory environment.

[EEN

. Receiving and Storage:

strong oxidizing agents and strong acids.[1][7][8]

N

. Handling and Use:

Keep the container tightly closed when not in use.[7][8]

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
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 All handling of solid N-Phthaloyl-DL-methionine should be conducted in a well-ventilated
area. The use of a chemical fume hood is recommended, especially when transferring or
weighing the compound, to minimize the potential for dust generation.

e Avoid creating dust. Use appropriate tools for handling the solid, such as a spatula.

» Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[8]

3. Disposal Plan:

e Dispose of waste N-Phthaloyl-DL-methionine and any contaminated materials in a
designated, labeled waste container.

» Follow all local, regional, and national regulations for chemical waste disposal.[1]

o Contaminated PPE, such as gloves, should be disposed of as chemical waste.
Contingency Plan: Spills and Exposure

Accidents can happen, and a clear plan is essential for a timely and effective response.
1. Accidental Spills:

o Small Spills:

Ensure the area is well-ventilated.

[¢]

o

Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.[1]

[8]

o

Place the collected material into a labeled container for hazardous waste disposal.

o

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and then wash with
soap and water.

o Large Spills:
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Evacuate the immediate area.

[e]

o

Alert your laboratory supervisor and safety officer.

[¢]

Prevent the spread of the spill and avoid generating dust.

[¢]

Follow your institution's specific procedures for large chemical spills.
2. Personal Exposure:

« Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]
Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[4][5][6][9] Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4][10]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of N-
Phthaloyl-DL-methionine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://leap.epa.ie/docs/04b951ed-c3ff-4810-b854-1b403cbdb4f5.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2186618&productDescription=N-ACETYL-DL-METHIONINE+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2431206&productDescription=N-ACETYL-L-METHIONINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18081~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:14:08~~DL-Methionine%20sulfoxide~~
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://philagro.co.za/wp-content/uploads/2022/03/MSDS-DL-Methionine20121203.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.benchchem.com/product/b185324?utm_src=pdf-body
https://www.benchchem.com/product/b185324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of N-Phthaloyl-DL-methionine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-phthaloyl-dl-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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